2-Methylbenzene-1,3-diyl bis(2-chlorobenzoate)

• Molecular Formula: C21H14Cl2O4
• Molecular Weight: 401.2 g/mol
• IUPAC Name: [3-(2-chlorobenzoyl)oxy-2-methylphenyl] 2-chlorobenzoate
• InChI: InChI=1S/C21H14Cl2O4/c1-13-18(26-20(24)14-7-2-4-9-16(14)22)11-6-12-19(13)27-21(25)15-8-3-5-10-17(15)23/h2-12H,1H3
• InChI Key: NRDVHIJMNMDZLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1OC(=O)C2=CC=CC=C2Cl)OC(=O)C3=CC=CC=C3Cl

Description

2-Methylbenzene-1,3-diyl bis(2-chlorobenzoate) is an organic compound that belongs to the class of aromatic esters It is characterized by the presence of two chlorobenzoate groups attached to a 2-methylbenzene (toluene) core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methylbenzene-1,3-diyl bis(2-chlorobenzoate) typically involves the esterification of 2-methylbenzene-1,3-diol with 2-chlorobenzoic acid. The reaction is usually carried out in the presence of a dehydrating agent such as thionyl chloride or phosphorus trichloride to facilitate the formation of the ester bond. The reaction conditions often include refluxing the reactants in an inert solvent like dichloromethane or toluene .

Industrial Production Methods

On an industrial scale, the production of 2-Methylbenzene-1,3-diyl bis(2-chlorobenzoate) may involve continuous flow processes to enhance efficiency and yield. The use of catalysts and optimized reaction conditions can further improve the scalability of the synthesis .

Chemical Reactions Analysis

Types of Reactions

2-Methylbenzene-1,3-diyl bis(2-chlorobenzoate) can undergo various chemical reactions, including:

Electrophilic Aromatic Substitution (EAS): The aromatic ring can participate in EAS reactions such as nitration, sulfonation, and halogenation.

Nucleophilic Substitution: The ester groups can be targeted in nucleophilic substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Nitration: Concentrated nitric acid and sulfuric acid are used to introduce nitro groups onto the aromatic ring.

Halogenation: Halogens like bromine or chlorine in the presence of a Lewis acid catalyst (e.g., FeBr3) can be used for halogenation reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, nitration can yield nitro derivatives, while halogenation can produce halogenated aromatic compounds .

Scientific Research Applications

2-Methylbenzene-1,3-diyl bis(2-chlorobenzoate) has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s derivatives may be explored for their biological activities, including potential antimicrobial or anticancer properties.

Medicine: Research into its pharmacological properties could lead to the development of new therapeutic agents.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Methylbenzene-1,3-diyl bis(2-chlorobenzoate) involves its interaction with molecular targets through its functional groups. The ester groups can participate in hydrogen bonding and other interactions with biological molecules, potentially affecting various biochemical pathways . The aromatic ring can also engage in π-π interactions, influencing the compound’s binding affinity to specific targets .

Comparison with Similar Compounds

Similar Compounds

2,2’-(5-Methylbenzene-1,3-diyl)bis(2-methylpropanenitrile): This compound shares a similar aromatic core but differs in the substituents attached to the benzene ring.

Bis(1,2,4-triazolo[3,4-b][1,3,4]thiadiazines):